Cas no 1392109-97-5 (Tert-butyl 3-(but-3-yn-1-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(but-3-yn-1-yl)piperidine-1-carboxylate
• CAS No: 1392109-97-5
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5775373
• PubChem ID: 165623668
• Update Time: 2023-12-26

Tert-butyl 3-(but-3-yn-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(but-3-yn-1-yl)piperidine-1-carboxylate
• EN300-1882549
• 1392109-97-5
• Tert-butyl 3-(but-3-yn-1-yl)piperidine-1-carboxylate

• Inchi： 1S/C14H23NO2/c1-5-6-8-12-9-7-10-15(11-12)13(16)17-14(2,3)4/h1,12H,6-11H2,2-4H3
• InChI Key： MPJKHRVMQRBMOI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC#C)C1)=O

Computed Properties

• Exact Mass: 237.172878976g/mol
• Monoisotopic Mass: 237.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų